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Compound of Interest

Compound Name: 1-Pentadecene

Cat. No.: B078149 Get Quote

As researchers and scientists at the forefront of innovation, our work with a diverse array of

chemical compounds demands not only scientific rigor but also an unwavering commitment to

safety. This guide, compiled from the perspective of a Senior Application Scientist, provides

essential, field-tested protocols for the safe handling of 1-Pentadecene. Moving beyond mere

compliance, we will delve into the causality behind each safety measure, empowering you to

work with confidence and precision.

Understanding the Compound: 1-Pentadecene's
Hazard Profile
1-Pentadecene is an unbranched, fifteen-carbon alkene, appearing as a clear, colorless to

light yellow liquid.[1][2][3] While it may seem innocuous, a thorough understanding of its

properties is the bedrock of safe handling.

The most critical hazard associated with 1-Pentadecene is its potential for aspiration toxicity.[4]

[5] This means that if the liquid is swallowed and then enters the lungs, it can be fatal.[5][6]

While some safety data sheets indicate it is not classified as a hazardous substance, others

highlight the risk of serious eye and skin irritation.[2][4] Given this variability in reported

hazards, a cautious and comprehensive approach to personal protection is paramount.[7]

Key Physical and Chemical Properties:
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Property Value Source

Physical State Liquid [2][4]

Boiling Point 268-269 °C [1][8]

Melting Point -4 °C [1][8]

Flash Point 110-112 °C (closed cup) [1][2]

Density 0.775 g/mL at 25 °C [8]

Water Solubility Not miscible or difficult to mix [3][8]

The First Line of Defense: Personal Protective
Equipment (PPE)
The selection of appropriate PPE is not a one-size-fits-all approach; it is a risk-based decision

tailored to the specific task. The following provides a detailed breakdown of the necessary PPE

for handling 1-Pentadecene.

Eye and Face Protection
Requirement: Chemical safety goggles or a face shield meeting OSHA 29 CFR 1910.133 or

European Standard EN166 standards are mandatory.[1][9]

Rationale: The potential for splashes during transfer or other manipulations presents a direct

risk to the eyes. Standard safety glasses do not provide a sufficient seal to protect from

chemical splashes. Goggles offer a complete seal around the eyes, while a face shield

provides an additional layer of protection for the entire face.

Skin and Body Protection
Requirement:

Gloves: Chemically resistant gloves (e.g., nitrile) must be worn.[9] Always inspect gloves for

any signs of degradation or perforation before use.[6]
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Lab Coat/Gown: A standard laboratory coat should be worn to protect against incidental

contact. For larger quantities or tasks with a higher risk of splashing, an impervious gown is

recommended.[1]

Rationale: Prolonged or repeated skin contact can lead to irritation and dermatitis.[9]

Impervious materials prevent the chemical from soaking through to the skin. Proper glove

removal technique (without touching the outer surface of the glove) is crucial to avoid skin

contact.[1]

Respiratory Protection
Requirement: Under normal laboratory conditions with adequate ventilation, respiratory

protection is not typically required.[1][2] However, for situations with a risk of generating

aerosols or mists, or in cases of inadequate ventilation, a NIOSH-approved respirator with an

organic vapor cartridge is recommended.[1]

Rationale: While 1-Pentadecene has low vapor pressure, inhaling high concentrations of its

mist or vapor can cause respiratory tract irritation.[9] Engineering controls, such as a chemical

fume hood, should always be the primary method of exposure control.

Operational Blueprint: From Receipt to Disposal
A systematic workflow is essential to minimize risks at every stage of handling.

Receiving and Storage
Inspection: Upon receipt, inspect the container for any signs of damage or leakage.

Storage: Store 1-Pentadecene in a cool, dry, and well-ventilated area away from

incompatible materials such as strong oxidizing agents.[2][9] The container should be kept

tightly closed.[1] It is classified as a combustible liquid, so it should be stored away from heat

and open flames.[10]

Handling and Use
Preparation: Before handling, ensure that a safety shower and eyewash station are readily

accessible.
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Ventilation: All handling of 1-Pentadecene should be performed in a well-ventilated area,

preferably within a chemical fume hood.

Dispensing: When transferring the liquid, use appropriate tools such as a pipette or a funnel

to minimize splashing.

Heating: If heating is required, be aware that vapors can form explosive mixtures with air on

intense heating. Ensure any heating is done in a controlled manner, away from ignition

sources.

Spill Management
In the event of a spill, immediate and decisive action is crucial.

Evacuate and Ventilate: If the spill is large, evacuate non-essential personnel from the area

and ensure adequate ventilation.[6]

Containment: For small spills, absorb the liquid with an inert material such as vermiculite,

sand, or earth.[9] Do not use combustible materials like paper towels to absorb the bulk of

the spill.

Cleanup: Using non-sparking tools, carefully collect the absorbed material and place it into a

suitable, labeled container for disposal.[11]

Decontamination: Clean the spill area with soap and water.

Disposal
Chemical waste disposal must be conducted in accordance with all local, state, and federal

regulations.

Waste Collection: Collect all 1-Pentadecene waste, including contaminated absorbent

materials, in a clearly labeled, sealed container.[1]

Disposal Route: The waste must be disposed of through an approved waste disposal plant.

[5][12] Do not pour 1-Pentadecene down the drain.
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Emergency Response: A Calm and Calculated
Approach
First Aid Measures

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[2][9] Seek medical attention.[2]

Skin Contact: Remove contaminated clothing and wash the affected skin with soap and

plenty of water.[1][6] If irritation develops or persists, seek medical attention.[9]

Inhalation: Move the affected person to fresh air.[1][6] If they are not breathing, provide

artificial respiration.[6] Seek medical attention if symptoms appear.[9]

Ingestion:Do NOT induce vomiting.[5][6] If the person is conscious, rinse their mouth with

water.[1] Seek immediate medical attention and show the safety data sheet to the medical

professional.[6]

Firefighting Measures
Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon

dioxide to extinguish a fire.[1][6]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[1][2]

Visualizing Safety: PPE Selection Workflow
The following diagram illustrates the decision-making process for selecting the appropriate

level of personal protective equipment when handling 1-Pentadecene.
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PPE Selection Workflow for 1-Pentadecene

Start: Task Involving
1-Pentadecene

Small Scale Handling?
(<100mL, no aerosols)

Adequate Ventilation?
(Fume Hood)

Yes

Large Scale or
Aerosol Generating?

No

Standard PPE:
- Safety Goggles
- Nitrile Gloves

- Lab Coat

Yes
Consider Respirator

(Organic Vapor Cartridge)

No

Enhanced PPE:
- Face Shield & Goggles

- Impervious Gown
- Nitrile Gloves

Yes

Proceed with Task

Click to download full resolution via product page

Caption: Decision tree for selecting appropriate PPE for handling 1-Pentadecene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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